3,4,6-Trichloro-5-phenoxybenzene-1,2-dicarbonitrile

• CAS RN: 56266-79-6
• Molecular Formula: C14H5Cl3N2O
• Molecular Weight: 323.6 g/mol
• IUPAC Name: 3,4,6-trichloro-5-phenoxybenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C14H5Cl3N2O/c15-11-9(6-18)10(7-19)12(16)14(13(11)17)20-8-4-2-1-3-5-8/h1-5H
• InChI Key: LAXOPMROGSFCJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C(=C(C(=C2Cl)Cl)C#N)C#N)Cl

Description

3,4,6-Trichloro-5-phenoxybenzene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C14H5Cl3N2O and its molecular weight is 323.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of potassium hydroxide (11.2 parts) in water (22 parts) was added dropwise to a stirred solution of 3,4,5,6-tetra-chloro-1,2-dicyanobenzene (26.6 parts) and phenol (9.4 parts) in acetone (100 arts) at 0° C. The solution was stirred at 60° C. for 2 hours before pouring into water (500 parts). The aqueous mixture was extracted with dichloromethane (3×500 parts). The dichloromethane extracts were washed with water (3×200 parts), dried over anhydrous Na2SO4, filtered and the dichloromethane was removed under reduced pressure to leave a brown solid. The solid was recrystallised from butan-1-ol. 3,5,6-Trichloro-1,2-dicyano-4-phenoxybenzene (17 parts) was obtained as a brown solid, m.p. 147°-150° C.